Cas no 650603-95-5 (5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid)

• Product Name: 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid
• CAS No: 650603-95-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD03452612
• CID: 1074942
• PubChem ID: 3240332
• Update Time: 2025-11-02

5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 5-tert-Butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 5-(tert-butyl)-1H-4,5,6,7-tetrahydroindazole-3-carboxylic acid
• AC1MMKV5
• BB_SC-3645
• BBL012415
• CTK7J0824
• HMS2300H23
• MolPort-000-841-057
• MolPort-002-018-375
• EN300-265458
• BRD-A74199841-001-01-9
• 5-(tert-Butyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylicacid
• 1H-indazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• MLS000047612
• AKOS000264923
• AKOS022688391
• ALBB-020806
• EU-0099923
• Z228590102
• 5-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• SR-01000597163
• Q27183336
• CS-0272628
• DTXSID60390530
• MFCD03452612
• G26882
• STK741582
• CHEBI:105585
• CHEMBL1709979
• SMR000033623
• VS-03335
• F1907-0090
• 5-(tert-butyl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid(SALTDATA: FREE)
• 895840-58-1
• 650603-95-5
• AKOS016044784
• SR-01000597163-1
• NCGC00051567-02
• 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid

• MDL： MFCD03452612
• Inchi： 1S/C12H18N2O2/c1-12(2,3)7-4-5-9-8(6-7)10(11(15)16)14-13-9/h7H,4-6H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： SUXLFEALYPIVJT-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC(C2)C(C)(C)C)NN=1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.8±45.0 °C at 760 mmHg
• Flash Point: 209.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid

Comprehensive Overview of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid (CAS No. 650603-95-5)

5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid (CAS No. 650603-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This indazole derivative is characterized by a tetrahydroindazole core, which is further modified with a tert-butyl group and a carboxylic acid functionality. Such modifications make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's CAS number 650603-95-5 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers often search for "5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid synthesis" or "CAS 650603-95-5 applications" to explore its potential uses. Recent trends indicate growing interest in indazole-based compounds due to their role in modulating biological pathways, particularly in inflammation and oncology research. This aligns with the broader demand for small molecule therapeutics and targeted drug delivery systems.

From a chemical perspective, the tert-butyl group in 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid enhances steric hindrance, which can influence the compound's binding affinity to biological targets. Meanwhile, the carboxylic acid moiety provides a handle for further derivatization, enabling the creation of esters, amides, or other functionalized derivatives. Such flexibility is crucial in medicinal chemistry, where slight structural changes can significantly alter a compound's pharmacokinetic properties.

In the context of green chemistry and sustainable practices, researchers are increasingly investigating eco-friendly synthesis routes for indazole derivatives. Queries like "green synthesis of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid" reflect this shift. The compound's potential applications in biodegradable materials and catalysis are also areas of active exploration, catering to the global push for environmentally responsible solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS 650603-95-5. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. Additionally, computational modeling studies often feature this compound to predict its molecular interactions and bioactivity, addressing common search terms like "5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid docking studies."

The pharmaceutical industry's focus on personalized medicine and precision therapeutics has further elevated the relevance of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid. Its scaffold is frequently explored in the design of kinase inhibitors and GPCR modulators, addressing diseases with high unmet medical needs. This aligns with trending topics such as "AI-driven drug discovery" and "fragment-based drug design," where such building blocks are indispensable.

In summary, 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid (CAS No. 650603-95-5) represents a versatile and scientifically significant compound with broad applicability. Its structural features and adaptability make it a cornerstone in modern organic synthesis and drug development, resonating with contemporary research priorities and technological advancements.